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Compound of Interest

Compound Name: Bis-propargyl-PEG6

Cat. No.: B1667523

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bis-propargyl-PEG6, a bifunctional

crosslinker pivotal in the fields of bioconjugation, drug delivery, and the development of novel

therapeutics such as Proteolysis Targeting Chimeras (PROTACs).

Core Properties of Bis-propargyl-PEG6
Bis-propargyl-PEG6 is a polyethylene glycol (PEG) derivative characterized by a six-unit PEG

spacer flanked by two terminal propargyl groups. This structure imparts desirable

physicochemical properties, such as increased hydrophilicity, which enhances the solubility of

conjugated molecules in aqueous media.[1][2] The terminal alkyne functionalities are key for its

primary application in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of

"click chemistry".[3][4]

Table 1: Physicochemical Properties of Bis-propargyl-PEG6
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Property Value Reference

Molecular Formula C₁₆H₂₆O₆ [3]

Molecular Weight 314.38 g/mol

Exact Mass 314.1729

CAS Number 185378-83-0

Purity Typically >95%

Appearance Varies (consult supplier)

Solubility Soluble in DMSO, DCM, DMF

Storage Conditions -20°C for long-term storage

Table 2: Chemical Identifiers

Identifier Value

IUPAC Name 4,7,10,13,16,19-hexaoxadocosa-1,21-diyne

SMILES C#CCOCCOCCOCCOCCOCCOCC#C

Applications in Drug Development and Research
The bifunctional nature of Bis-propargyl-PEG6 makes it a versatile tool for covalently linking

two molecular entities. Its primary application lies in the realm of click chemistry, where the

propargyl groups react with azide-functionalized molecules to form a stable triazole linkage.

This reaction is highly efficient, specific, and biocompatible.

Key applications include:

PROTAC Synthesis: Bis-propargyl-PEG6 is frequently employed as a linker to connect a

target protein-binding ligand and an E3 ligase-binding ligand in the synthesis of PROTACs.

The PEG spacer's length and flexibility are critical for optimizing the formation of the ternary

complex, which leads to the ubiquitination and subsequent degradation of the target protein.
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Bioconjugation: This linker can be used to attach molecules to biomolecules such as

peptides, proteins, and oligonucleotides. For instance, it can be used in the development of

antibody-drug conjugates (ADCs) by linking a cytotoxic payload to an antibody.

Hydrogel Formation: The two propargyl ends can react with multi-azide functionalized

polymers to form biocompatible hydrogels, which have applications in tissue engineering and

controlled drug release.

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The following is a general protocol for a copper-catalyzed click chemistry reaction using Bis-
propargyl-PEG6 to conjugate two azide-containing molecules (Molecule A-N₃ and Molecule B-

N₃). This protocol is a representative example and may require optimization based on the

specific reactants.

Materials:

Bis-propargyl-PEG6

Molecule A-N₃ (azide-functionalized)

Molecule B-N₃ (azide-functionalized)

Copper(II) sulfate (CuSO₄)

Sodium ascorbate (freshly prepared solution)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-

yl)methyl)amine (TBTA) as a copper-stabilizing ligand

Solvent (e.g., DMSO, DMF, or a mixture of t-BuOH/H₂O)

Reaction vessel

Stirring apparatus
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Analytical equipment for reaction monitoring (e.g., TLC, LC-MS)

Purification system (e.g., HPLC, column chromatography)

Procedure:

Reactant Preparation:

Dissolve Bis-propargyl-PEG6 (1 equivalent) in the chosen solvent.

In separate vials, dissolve Molecule A-N₃ (1.1 equivalents) and Molecule B-N₃ (1.1

equivalents) in the same solvent.

Catalyst Premix:

In a separate microcentrifuge tube, prepare the catalyst premix by combining CuSO₄ and

the stabilizing ligand (THPTA or TBTA) in a 1:5 molar ratio. For example, mix a solution of

CuSO₄ with a solution of the ligand. Let it stand for 2-3 minutes.

Reaction Assembly:

To the solution of Bis-propargyl-PEG6, add the solutions of Molecule A-N₃ and Molecule

B-N₃.

Add the catalyst premix to the reaction mixture. The final copper concentration is typically

in the range of 50 µM to 1 mM.

Initiation and Incubation:

Initiate the reaction by adding a freshly prepared solution of sodium ascorbate. A 5 to 10-

fold molar excess over CuSO₄ is typical.

Stir the reaction mixture at room temperature. The reaction time can vary from 1 to 24

hours, depending on the reactants and their concentrations.

Reaction Monitoring:
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Monitor the progress of the reaction using an appropriate analytical technique, such as

TLC or LC-MS, until the starting materials are consumed.

Purification:

Upon completion, the conjugated product can be purified from excess reagents and the

catalyst using standard techniques like reverse-phase HPLC or column chromatography.

Characterization:

Confirm the identity and purity of the final product using mass spectrometry and NMR

spectroscopy.

Visualizing the Workflow
The following diagrams illustrate the logical relationships and a typical experimental workflow

for the use of Bis-propargyl-PEG6 in a bioconjugation reaction.
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Logical Relationship of Components in CuAAC

Molecule A-N3

CuAAC Reaction
(Click Chemistry)

Bis-propargyl-PEG6 Molecule C-N3

Molecule A-Linker-Molecule C

Cu(I) Catalyst
(from CuSO4 + NaAsc)

Stabilizing Ligand
(e.g., THPTA)

stabilizes
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Experimental Workflow for Bioconjugation

1. Preparation

2. Reaction

3. Analysis & Purification

Dissolve Bis-propargyl-PEG6

Combine Linker and Azides

Dissolve Molecule A-N3 Dissolve Molecule B-N3 Prepare Catalyst Premix
(CuSO4 + Ligand)

Add Catalyst Premix

Prepare fresh Sodium Ascorbate

Initiate with Sodium Ascorbate

Incubate (1-24h at RT)

Monitor by LC-MS/TLC

Purify by HPLC

Characterize by MS, NMR

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1667523/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-bis-propargyl-peg6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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